Cas no 54999-33-6 (Urea, N-(3,4-dimethylphenyl)-N'-methyl-)
54999-33-6 structure
Product Name:Urea, N-(3,4-dimethylphenyl)-N'-methyl-
CAS No:54999-33-6
MF:C10H14N2O
MW:178.230962276459
CID:353111
PubChem ID:5043947
Update Time:2025-04-19
Urea, N-(3,4-dimethylphenyl)-N'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-(3,4-dimethylphenyl)-N'-methyl-
- 1-(3,4-dimethylphenyl)-3-methylurea
- 1-METHYL-3-(3,4-XYLYL)UREA
- DTXSID60407733
- SEWYZAWYFWTSLS-UHFFFAOYSA-N
- AKOS024335574
- SCHEMBL11750528
- 54999-33-6
- N-methyl-N'-(3,4-dimethylphenyl)-urea
-
- Inchi: 1S/C10H14N2O/c1-7-4-5-9(6-8(7)2)12-10(13)11-3/h4-6H,1-3H3,(H2,11,12,13)
- InChI Key: SEWYZAWYFWTSLS-UHFFFAOYSA-N
- SMILES: O=C(NC)NC1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 178.11072
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
Urea, N-(3,4-dimethylphenyl)-N'-methyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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